Cas no 335078-07-4 (2-Ethoxy-5-iodonicotinic acid)

• Product Name: 2-Ethoxy-5-iodonicotinic acid
• CAS No: 335078-07-4
• MF: C₈H₈INO₃
• MW: 293.058494567871
• MDL: MFCD09836165
• CID: 1068925
• PubChem ID: 22648229
• Update Time: 2025-06-11

2-Ethoxy-5-iodonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-iodonicotinic acid
• 2-Ethoxy-5-iodopyridine-3-carboxylic acid
• 3-Carboxy-2-ethoxy-5-iodopyridine
• CS-10550
• SCHEMBL6361867
• DHVUWACWJRDVBQ-UHFFFAOYSA-N
• DTXSID70627324
• CS-0314887
• 2-Ethoxy-5-iodonicotinicacid
• DB-068841
• AKOS026670753
• 335078-07-4
• J-509293
• MFCD09836165

• MDL： MFCD09836165
• Inchi： 1S/C8H8INO3/c1-2-13-7-6(8(11)12)3-5(9)4-10-7/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： DHVUWACWJRDVBQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(=O)O)=C1)OCC

Computed Properties

• Exact Mass: 292.95500
• Monoisotopic Mass: 292.95489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 1.78310
• Sensitiveness: Light Sensitive

2-Ethoxy-5-iodonicotinic acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Ethoxy-5-iodonicotinic acid

Research Brief on 2-Ethoxy-5-iodonicotinic acid (CAS: 335078-07-4): Recent Advances and Applications

2-Ethoxy-5-iodonicotinic acid (CAS: 335078-07-4) is a halogenated nicotinic acid derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and potential bioactive compound. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, biological activities, and emerging applications in drug discovery.

Recent studies have demonstrated the compound's significance as a key building block in the synthesis of complex heterocyclic systems. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use in constructing novel kinase inhibitor scaffolds, where the iodine moiety at the 5-position serves as an excellent handle for further functionalization through cross-coupling reactions. The ethoxy group at the 2-position was found to significantly influence the compound's electronic properties and binding affinity to target proteins.

In pharmaceutical applications, researchers have explored 2-Ethoxy-5-iodonicotinic acid as a precursor for developing potential antiviral agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its incorporation into nucleoside analogs showing promising activity against RNA viruses. The compound's unique substitution pattern appears to contribute to improved metabolic stability compared to similar derivatives without the ethoxy group.

The compound's physicochemical properties have been systematically characterized in recent work. Computational studies published in the Journal of Chemical Information and Modeling (2023) revealed that the combination of ethoxy and iodo substituents creates a distinctive electronic profile that may explain its observed biological activities. These studies also suggest potential for the compound to serve as a molecular probe in chemical biology studies targeting nicotinic acid-related pathways.

From a synthetic chemistry perspective, novel methodologies for the preparation and derivatization of 2-Ethoxy-5-iodonicotinic acid have been developed. A 2024 Organic Process Research & Development paper described an optimized large-scale synthesis route with improved yield and purity, addressing previous challenges in the iodination step. This advancement is particularly relevant for industrial applications where consistent quality and scalability are crucial.

Emerging research directions include the exploration of this compound in metal-organic frameworks (MOFs) for drug delivery applications, as reported in a recent ACS Applied Materials & Interfaces publication. The iodine atom's heavy atom effect has been utilized to enhance X-ray contrast properties, while the carboxylic acid group facilitates coordination to metal nodes in the framework structure.

In conclusion, 2-Ethoxy-5-iodonicotinic acid (CAS: 335078-07-4) continues to demonstrate significant value in multiple areas of chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it particularly valuable for medicinal chemistry applications, while recent advances in synthetic methodologies have improved its accessibility for research purposes. Future studies are expected to further explore its potential in targeted drug design and as a tool compound in chemical biology.